Cas no 2243506-18-3 (2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic acid)

• Product Name: 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic acid
• CAS No: 2243506-18-3
• MF: C₂₇H₂₂N₄O₅
• MW: 482.487386226654
• CID: 6243085
• PubChem ID: 165719462
• Update Time: 2025-06-08

2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2243506-18-3
• EN300-650076
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic acid

• Inchi： 1S/C27H22N4O5/c32-24(33)15-28-26(34)22-14-29-31(17-8-2-1-3-9-17)25(22)30-27(35)36-16-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h1-14,23H,15-16H2,(H,28,34)(H,30,35)(H,32,33)
• InChI Key： DPLZJCIHRAEWCB-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(NCC(=O)O)=O)C=NN1C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.15901982g/mol
• Monoisotopic Mass: 482.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic acid

Introduction to 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic Acid (CAS No. 2243506-18-3)

2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic acid, a compound with the CAS number 2243506-18-3, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, featuring multiple functional groups, contributes to its unique chemical and pharmacological properties.

The molecular framework of 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic acid is characterized by a pyrazole core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of a fluorenylmethoxy carbonyl group further enhances its potential as a pharmacophore, providing stability and facilitating interactions with biological receptors. This structural complexity makes the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yl]formamido}acetic acid has been investigated for its potential role in modulating various cellular processes. Its ability to interact with enzymes and receptors involved in inflammation, cancer, and other diseases has positioned it as a promising candidate for clinical applications.

One of the most compelling aspects of this compound is its dual functionality. The formamido group not only contributes to the overall solubility and bioavailability of the molecule but also serves as a linker for further chemical modifications. This flexibility allows researchers to tailor the properties of the compound for specific therapeutic applications. For instance, modifications at the pyrazole ring can enhance binding affinity to target proteins, while alterations at the fluorenylmethoxy carbonyl group can improve metabolic stability.

The synthesis of 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazol-4-yll]formamido}acetic acid involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The synthesis process not only highlights the synthetic prowess of modern organic chemistry but also underscores the importance of methodological innovation in drug development.

Evaluation of the pharmacological properties of this compound has revealed several intriguing findings. In vitro studies have demonstrated that it exhibits potent inhibitory activity against various enzymes and receptors relevant to human health. For example, it has shown promise in inhibiting kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, preliminary data indicate that it may modulate inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The potential therapeutic applications of 2-{[5-({[(9H-fluoren-9-yll)methoxy]carbonyl}amino)-1 phenyl -1H-pyrazol -4 - yll)formamido}acetic acid extend beyond oncology and inflammation. Its unique structural features also make it suitable for addressing other therapeutic areas such as neurodegenerative disorders and infectious diseases. Researchers are exploring its interactions with neurological targets, hoping to uncover new treatments for conditions like Alzheimer's disease and Parkinson's disease.

The development of novel drug candidates is often accompanied by challenges related to formulation and delivery. However, the favorable physicochemical properties of this compound have facilitated its formulation into various dosage forms suitable for clinical studies. Advances in nanotechnology have further enhanced its delivery efficiency, allowing for targeted action at specific sites within the body. These innovations are crucial for maximizing the therapeutic efficacy while minimizing side effects.

The regulatory landscape plays a critical role in advancing new pharmaceuticals from bench to market. The compound 2-{[5 ({[(9H-fluoren - 9 - yll)methoxy]carbonyl } amino) - 1 phenyl - 1 H-pyrazol - 4 - yll)formamido}acetic acid is currently undergoing rigorous evaluation by regulatory agencies to assess its safety and efficacy. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic processes meet high-quality standards required for clinical use. Collaborative efforts between academia and industry are essential for expediting regulatory approvals and bringing new treatments to patients in need.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Innovations in computational chemistry and artificial intelligence are being leveraged to accelerate drug discovery efforts by predicting molecular interactions and identifying potential lead compounds more efficiently than traditional methods alone could achieve.

In conclusion,2-{[5 ({[(9H-fluoren - 9 - yll)methoxy]carbonyl } amino) - 1 phenyl - 1 H-pyrazol - 4 - yll)formamido}acetic acid(CAS No.2243506 - 18 - 3) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications across multiple disease areas including cancer , inflammation , neurodegenerative disorders ,and infectious diseases . Its complex molecular structure , coupled with promising preclinical data , positions it as a valuable asset in ongoing efforts toward developing novel therapeutics . As research continues , further insights into its mechanisms of action will undoubtedly enhance our understanding of how such compounds can be harnessed for improving human health .